![molecular formula C28H20N2O2S B4955681 2-[(4-benzoylbenzyl)thio]-3-phenyl-4(3H)-quinazolinone CAS No. 345991-52-8](/img/structure/B4955681.png)
2-[(4-benzoylbenzyl)thio]-3-phenyl-4(3H)-quinazolinone
Overview
Description
2-[(4-benzoylbenzyl)thio]-3-phenyl-4(3H)-quinazolinone, commonly known as BBPQ, is a heterocyclic compound that has attracted significant attention in the field of medicinal chemistry due to its potent biological properties. BBPQ belongs to the family of quinazoline derivatives, which have been extensively studied for their diverse pharmacological activities, including anticancer, antiviral, antidiabetic, and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of BBPQ is its potent anticancer activity against drug-resistant cancer cells. This makes it a promising candidate for the development of new anticancer drugs. Another advantage is its ability to inhibit the migration and invasion of cancer cells, which is an important step in the metastatic process. However, one of the limitations of BBPQ is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of BBPQ. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the evaluation of the pharmacokinetics and toxicity of BBPQ in animal models. This will provide important information for the development of BBPQ as a potential anticancer drug. Additionally, the identification of the molecular targets of BBPQ and the elucidation of its mechanism of action will provide important insights into the development of new anticancer drugs.
Synthesis Methods
BBPQ can be synthesized through a multi-step process, starting from commercially available 2-aminobenzophenone and 4-benzoylbenzoyl chloride. The first step involves the reaction of 2-aminobenzophenone with thioacetic acid to form 2-acetylbenzothiazole. The second step involves the reaction of 2-acetylbenzothiazole with 4-benzoylbenzoyl chloride in the presence of a base, such as triethylamine, to form the intermediate compound 2-[(4-benzoylbenzyl)thio]-2-acetylbenzothiazole. Finally, the intermediate compound is cyclized using a Lewis acid, such as aluminum chloride, to form BBPQ.
Scientific Research Applications
BBPQ has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. The mechanism of action of BBPQ involves the inhibition of tubulin polymerization, which leads to cell cycle arrest and apoptosis. BBPQ has also been shown to inhibit the growth of drug-resistant cancer cells, making it a promising candidate for the development of new anticancer drugs.
Biochemical and Physiological Effects:
BBPQ has been shown to induce cell cycle arrest at the G2/M phase, which is associated with the inhibition of tubulin polymerization. This leads to the activation of the mitotic checkpoint, which ultimately leads to apoptosis. BBPQ has also been shown to inhibit the migration and invasion of cancer cells, which is an important step in the metastatic process. In addition, BBPQ has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Properties
IUPAC Name |
2-[(4-benzoylphenyl)methylsulfanyl]-3-phenylquinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H20N2O2S/c31-26(21-9-3-1-4-10-21)22-17-15-20(16-18-22)19-33-28-29-25-14-8-7-13-24(25)27(32)30(28)23-11-5-2-6-12-23/h1-18H,19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRSONPHEDIPGBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CSC3=NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501177930 | |
Record name | 2-[[(4-Benzoylphenyl)methyl]thio]-3-phenyl-4(3H)-quinazolinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501177930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
448.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
345991-52-8 | |
Record name | 2-[[(4-Benzoylphenyl)methyl]thio]-3-phenyl-4(3H)-quinazolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=345991-52-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[[(4-Benzoylphenyl)methyl]thio]-3-phenyl-4(3H)-quinazolinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501177930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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